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Compound of Interest

Compound Name:
3',5'-Dimethyl-3-(2-

methylphenyl)propiophenone

CAS No.: 898789-60-1

Cat. No.: B1360505

Get Quote

Technical Application Note: 3',5'-Dimethyl-3-(2-
methylphenyl)propiophenone
A Strategic Intermediate for 1,3-Diarylpropane
Pharmacophores
Executive Summary & Chemical Identity[1]
3',5'-Dimethyl-3-(2-methylphenyl)propiophenone is a high-value pharmaceutical

intermediate characterized by a 1,3-diarylpropane backbone. This structural motif is a

"privileged scaffold" in medicinal chemistry, serving as the hydrophobic core for various Central

Nervous System (CNS) agents, particularly Sigma-1 receptor (

R) agonists, dopamine stabilizers, and centrally acting muscle relaxants (similar to
Tolperisone).
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The molecule features a specific substitution pattern—a 3,5-dimethyl group on the

acetophenone ring and an ortho-methyl group on the distal phenyl ring. This steric bulk is

critical for modulating metabolic stability (blocking metabolic "soft spots") and enhancing

selectivity for hydrophobic binding pockets in GPCRs and ion channels.

Property Data

IUPAC Name
1-(3,5-dimethylphenyl)-3-(2-

methylphenyl)propan-1-one

CAS Number 898789-60-1

Molecular Formula

Molecular Weight 252.35 g/mol

Physical State
Viscous oil or low-melting solid (depending on

purity)

Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in

water

Key Pharmacophore 1,3-Diarylpropane (Linker length: 3 carbons)

Application Logic: The "Privileged Scaffold" Hypothesis
In drug design, this intermediate is utilized to access two primary chemical spaces. The choice

of downstream chemistry dictates the therapeutic class:

Pathway A: Sigma-1 Receptor Ligands (Neuroprotection)

Mechanism:[1][2] The ketone is converted via reductive amination to a tertiary amine. The

1,3-diarylpropylamine structure mimics the pharmacophore of high-affinity

R agonists (e.g., SA4503, Cutimesal), which promote mitochondrial stability and
neuroplasticity.

Pathway B: Centrally Acting Muscle Relaxants

Mechanism:[1][2] The ketone undergoes
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-functionalization (Mannich reaction or

-bromination/amination). This yields structures analogous to Tolperisone or Eperisone,
which block voltage-gated sodium channels and stabilize membranes.

Visualizing the Application Workflow
The following diagram illustrates the critical decision points in using this intermediate.
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Figure 1: Strategic divergence in the synthesis of CNS-active agents using the propiophenone

intermediate.

Detailed Experimental Protocols
Protocol 1: Synthesis of the Intermediate (The "Make")
Note: If the intermediate is not purchased, it must be synthesized with high regiocontrol. The

most robust method is the Aldol-Reduction sequence.

Objective: Synthesize 3',5'-Dimethyl-3-(2-methylphenyl)propiophenone from 3,5-

dimethylacetophenone and 2-methylbenzaldehyde.

Reagents:

3,5-Dimethylacetophenone (1.0 eq)

2-Methylbenzaldehyde (1.0 eq)
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Sodium Hydroxide (NaOH), 10% aq.[3]

Ethanol (solvent)

Palladium on Carbon (Pd/C), 10% w/w

Hydrogen gas (

)

Step-by-Step Methodology:

Claisen-Schmidt Condensation:

Charge a reactor with 3,5-dimethylacetophenone (100 mmol) and 2-methylbenzaldehyde

(100 mmol) in Ethanol (200 mL).

Cool to 0–5°C.

Dropwise add 10% NaOH (50 mL) over 30 minutes, maintaining temperature <10°C.

Allow to warm to room temperature (20–25°C) and stir for 4–6 hours.

Checkpoint: Monitor by TLC/HPLC for the disappearance of acetophenone. The product

(Chalcone) will likely precipitate as a yellow solid.

Workup: Filter the solid, wash with cold water/ethanol (1:1) until neutral pH. Dry under

vacuum.

Catalytic Hydrogenation:

Dissolve the Chalcone (intermediate) in Ethyl Acetate or Ethanol.

Add 10% Pd/C catalyst (5% by weight of substrate).

Hydrogenate at 30–50 psi

pressure at room temperature for 2–4 hours.
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Critical Note: Monitor closely to prevent over-reduction of the ketone to the alcohol. Stop

immediately when the alkene is consumed.

Purification: Filter through Celite to remove Pd/C. Concentrate the filtrate.

Result: 3',5'-Dimethyl-3-(2-methylphenyl)propiophenone (Yield >85%).[3]

Protocol 2: Downstream Application (The "Use")
Scenario: Synthesis of a Sigma-1 Agonist via Reductive Amination.

Objective: Convert the ketone to a tertiary amine (e.g., N-propyl-1-(3,5-dimethylphenyl)-3-(2-

methylphenyl)propan-1-amine).

Reagents:

3',5'-Dimethyl-3-(2-methylphenyl)propiophenone (Intermediate)[4]

Propylamine (or desired cyclic amine like Piperidine)

Titanium(IV) isopropoxide (

) – Lewis Acid Catalyst

Sodium Borohydride (

) or Sodium Triacetoxyborohydride (

)

Methanol/THF

Methodology:

Imine Formation:

In a dry flask under

, dissolve the propiophenone (10 mmol) in dry THF (20 mL).
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Add the amine (12 mmol, 1.2 eq).

Add

(15 mmol, 1.5 eq) to scavenge water and activate the carbonyl.

Stir at room temperature for 6–12 hours. (Solution usually turns yellow/orange).

Reduction:

Dilute with Methanol (10 mL).

Cool to 0°C.

Add

(20 mmol, 2.0 eq) portion-wise. Caution: Gas evolution.

Stir for 2 hours at ambient temperature.

Quench & Isolation:

Quench with 1N NaOH (to precipitate Titanium salts).

Filter through a pad of Celite.

Extract the filtrate with Dichloromethane (DCM).

Wash organic layer with brine, dry over

.

Purification: Flash column chromatography (Silica gel, Hexane:EtOAc with 1%

).

Quality Control & Analytical Standards
To ensure the integrity of the intermediate before downstream processing, the following

specifications must be met.
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Test Method Acceptance Criteria

Purity HPLC-UV (254 nm) > 98.0% Area

Identity -NMR (CDCl3)

Characteristic multiplets:

2.3 (s, 6H, Ar-Me),

2.9-3.2 (m, 4H, linker)

Residual Solvent GC-Headspace Ethanol < 5000 ppm

Heavy Metals ICP-MS
Pd < 10 ppm (if synthesized

via hydrogenation)

Key NMR Diagnostic Signals:

Linker: The ethylene bridge (

) appears as two distinct triplets or multiplets around 3.0–3.3 ppm.

Aromatic Region: The 3,5-dimethyl substitution pattern on the ketone ring typically shows a

singlet (2H) and a singlet (1H) pattern, or close multiplets, distinct from the complex multiplet

of the 2-methylphenyl ring.

Safety & Handling (E-E-A-T)
Lachrymator Warning: While the propiophenone itself is generally stable,

-brominated derivatives (if generated in Pathway B) are potent lachrymators (tear gas
agents). All work involving bromination must be performed in a high-efficiency fume hood.

Environmental: The synthesis involves transition metals (Pd). Waste streams must be

segregated for metal recovery.

Storage: Store under nitrogen in a cool, dry place. Ketones can undergo slow autoxidation or

moisture absorption over time.
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Disclaimer: This document is for research and development purposes only. The synthesis of

pharmaceutical intermediates may be subject to patent restrictions in certain jurisdictions.[1]

Ensure compliance with all local safety and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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